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Compound of Interest

Compound Name: 2-Methyl-1-pentanol

Cat. No.: B047364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Methyl-1-pentanol (CAS No: 105-30-6). The information is compiled from various scientific

sources and is intended to support research, development, and quality control activities.

Summary of Physical Properties
2-Methyl-1-pentanol is a colorless liquid with a mild, characteristic odor.[1][2] It is a branched-

chain hexyl alcohol that finds applications as a solvent and an intermediate in the synthesis of

other chemical compounds.[3] The following table summarizes its key physical properties.
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Property Value Units Conditions

Molecular Formula C6H14O - -

Molecular Weight 102.17 g/mol -

Boiling Point 148 - 149 °C at 760 mmHg

Melting Point
Approximately -130 to

-48.42
°C

Density 0.824 - 0.8263 g/mL at 20-25 °C

Water Solubility 5.96 - 8.1 g/L at 25 °C

Vapor Pressure 1.5 - 1.92 mmHg at 20-25 °C

Refractive Index 1.417 - 1.4182 - at 20 °C (n20/D)

Flash Point 53 - 54 °C Closed Cup

Vapor Density 3.5 (Air = 1) -

Autoignition

Temperature
310 °C

Explosive Limits 1.1 - 9.6 % by volume in air

Detailed Physical Properties
Molecular and Chemical Identity

IUPAC Name: 2-Methylpentan-1-ol[3]

Synonyms: Isohexyl alcohol, 2-Methylpentanol-1, sec-Amyl carbinol[1][2]

CAS Number: 105-30-6[3][4]

Molecular Formula: C6H14O[4][5]

Molecular Weight: 102.17 g/mol [1][4][5]

Organoleptic Properties
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Appearance: Colorless liquid.[1][3]

Odor: Mild, sweet, fruity, and green odor.[6]

Thermodynamic Properties
Boiling Point: The reported boiling point of 2-Methyl-1-pentanol at standard atmospheric

pressure (760 mmHg) is consistently around 148 °C.[1][4][5][7] Some sources indicate a

boiling point of 149 °C.[3][8]

Melting Point: There is a range of reported melting points, from an estimated -48.42 °C to a

range of -130 to -128 °C.[6][9] This variation may be due to the difficulty in measuring the

precise melting point of a substance that can supercool.

Flash Point: The closed-cup flash point is consistently reported as 53-54 °C.[1][2][4][5] This

classifies it as a flammable liquid.[4]

Autoignition Temperature: The autoignition temperature is reported to be 310 °C (590 °F).[1]

[3]

Vapor Pressure: The vapor pressure is reported as 1.5 mmHg at 20 °C and 1.92 mmHg at 25

°C.[1][4][9][10]

Vapor Density: The vapor density is approximately 3.5 times that of air.[4][9][10]

Physical and Transport Properties
Density: The density of 2-Methyl-1-pentanol is approximately 0.824 g/mL at 25 °C and

0.8263 g/cm³ at 20 °C.[1][3][4]

Solubility:

In water, the solubility is reported to be between 5.96 g/L and 8.1 g/L at 25 °C.[3][9][10]

One source indicates a solubility of 6000 mg/L at 25 °C.[1]

It is soluble in common organic solvents such as ethanol, acetone, and diethyl ether.[3][6]
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Refractive Index: The refractive index is consistently reported as 1.418 at 20 °C for the

sodium D-line (n20/D).[1][4][10] Some sources provide a slightly broader range of 1.417 to

1.419.[6][7]

Experimental Protocols for Property Determination
The following are detailed methodologies for determining the key physical properties of liquid

alcohols like 2-Methyl-1-pentanol. These are generalized protocols based on standard

laboratory practices and recognized testing methods.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and accurate method for its determination is

through simple distillation.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

A sample of 2-Methyl-1-pentanol (typically 20-30 mL) is placed in the distillation flask

along with a few boiling chips to ensure smooth boiling.

The apparatus is assembled with the thermometer bulb positioned just below the side arm

of the distillation flask to accurately measure the temperature of the vapor that is in

equilibrium with the boiling liquid.

The heating mantle is turned on, and the liquid is heated to its boiling point.

As the liquid boils, the vapor rises, enters the condenser, is cooled by circulating water,

and condenses back into a liquid, which is collected in the receiving flask.

The temperature is recorded when the distillation rate is steady and the temperature on

the thermometer remains constant. This constant temperature is the boiling point of the

liquid.
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The atmospheric pressure should be recorded at the time of the experiment, as boiling

point is pressure-dependent.

Determination of Density (Electronic Densimetry)
Modern electronic densimeters provide a rapid and highly accurate method for determining the

density of liquids. This method is based on measuring the oscillation period of a U-shaped tube

filled with the sample.

Apparatus: Digital density meter.

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

ultrapure water.

The measuring cell, a U-shaped borosilicate glass tube, is cleaned and dried.

A small sample of 2-Methyl-1-pentanol is injected into the measuring cell, ensuring no air

bubbles are present.

The U-tube is electromagnetically excited to oscillate at its characteristic frequency. This

frequency changes depending on the mass of the liquid in the tube.

The instrument measures the period of oscillation and, based on the calibration, calculates

and displays the density of the sample at a controlled temperature (e.g., 20 °C or 25 °C).

Determination of Water Solubility (Shake-Flask Method)
The shake-flask method is a classical and widely used technique for determining the solubility

of a substance in water.

Apparatus: Erlenmeyer flask with a stopper, mechanical shaker or magnetic stirrer, constant

temperature water bath, analytical balance, and a suitable analytical instrument for

quantification (e.g., gas chromatograph).

Procedure:
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An excess amount of 2-Methyl-1-pentanol is added to a known volume of distilled or

deionized water in the Erlenmeyer flask.

The flask is sealed and placed in a constant temperature water bath (e.g., 25 °C).

The mixture is agitated using a mechanical shaker or magnetic stirrer for a prolonged

period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved

and undissolved solute.

After agitation, the mixture is allowed to stand undisturbed in the constant temperature

bath to allow for phase separation.

A sample of the aqueous phase is carefully withdrawn, ensuring that no undissolved

droplets of the alcohol are included. This may require centrifugation or filtration.

The concentration of 2-Methyl-1-pentanol in the aqueous sample is then determined

using a suitable analytical technique, such as gas chromatography, by comparing the

response to a series of calibration standards.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how much light bends, or refracts, when it passes through

a substance. It is a characteristic property that is useful for identification and purity assessment.

Apparatus: Abbe refractometer, a constant temperature water circulator, and a light source

(typically a sodium lamp or a white light source with a compensator).

Procedure:

The refractometer is calibrated using a standard of known refractive index, such as

distilled water.

The temperature of the prisms is controlled to a specific temperature (e.g., 20 °C) using

the circulating water bath.

A few drops of the 2-Methyl-1-pentanol sample are placed on the surface of the

measuring prism.
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The prisms are closed, and the light source is positioned to illuminate the prisms.

While looking through the eyepiece, the control knobs are adjusted to bring the dividing

line between the light and dark fields into sharp focus at the intersection of the crosshairs.

If using a white light source, the chromaticity compensator is adjusted to eliminate any

color fringe at the borderline.

The refractive index is read directly from the instrument's scale.

Determination of Flash Point (Closed-Cup Method)
The flash point is the lowest temperature at which the vapors of a volatile material will ignite

when given an ignition source. Closed-cup methods are commonly used for regulatory

purposes as they generally give lower, more conservative values than open-cup methods.

Standard methods include ASTM D56 (Tag Closed-Cup) and ASTM D93 (Pensky-Martens

Closed-Cup).

Apparatus: A closed-cup flash point tester (e.g., Tag or Pensky-Martens apparatus).

Procedure (Generalized):

The sample cup is filled with 2-Methyl-1-pentanol to a specified level.

The lid, which contains an ignition source (a small flame or an electric igniter) and an

opening mechanism, is securely placed on the cup.

The sample is heated at a slow, constant rate.

At regular temperature intervals, the ignition source is dipped into the vapor space above

the liquid surface through the opening in the lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite with a brief flash.

The observed flash point is corrected for any deviation from standard atmospheric

pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b047364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Methodological Workflow
While Graphviz is a powerful tool for visualizing pathways and complex workflows, the

experimental protocols for determining fundamental physical properties are generally linear and

sequential. A graphical representation would not add significant clarity beyond the detailed

textual descriptions provided above. For instance, the workflow for a boiling point determination

is a straightforward sequence of steps: sample preparation, apparatus assembly, heating,

observation, and recording of the constant temperature. Similarly, other protocols follow a linear

progression of calibration, sample introduction, measurement, and data recording. Therefore,

the use of Graphviz diagrams is not applicable for illustrating these specific experimental

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047364#what-are-the-physical-properties-of-2-
methyl-1-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b047364#what-are-the-physical-properties-of-2-methyl-1-pentanol
https://www.benchchem.com/product/b047364#what-are-the-physical-properties-of-2-methyl-1-pentanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

